Cas no 14575-25-8 ((E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one)
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one is a conjugated organic compound featuring a phenyl ketone moiety linked to a trimethylindoline-derived enone system. This structure exhibits strong electron delocalization, making it useful in photophysical applications such as nonlinear optics and fluorescent probes. The extended π-conjugation enhances its light absorption and emission properties, while the rigid indoline scaffold improves thermal and photochemical stability. The compound's distinct electronic properties are advantageous for applications in organic semiconductors, dye-sensitized materials, and molecular switches. Its well-defined stereochemistry (E,E-configuration) ensures consistent performance in synthetic and materials research.
14575-25-8 structure
Product Name:(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one
CAS No:14575-25-8
MF:C21H21NO
MW:303.397545576096
CID:137439
PubChem ID:23265578
Update Time:2025-05-28
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Buten-1-one,4-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1-phenyl-
- 1-phenyl-4-(1,3,3-trimethylindol-2-ylidene)but-2-en-1-one
- Crotonophenone,4-(1,3,3-Trimethyl-2-Indolinylidene)-
- (2E,4E)-1-PHENYL-4-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)BUT-2-EN-1-ONE
- 1-phenyl-4-(1,3,3-trimethyl-1,3-dihydro-indol-2-ylidene)-but-2-en-1-one
- 1-Phenyl-4-(1,3,3-trimethyl-indolin-2-yliden)-but-2-en-1-on
- 1-phenyl-4-(1,3,3-trimethyl-indolin-2-ylidene)-but-2-en-1-one
- 2-Buten-1-one,4-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1-phenyl
- Crotonophenone,4-(1,3,3-trimethyl-2-indolinylidene)-(8CI)
- (2E,4E)-1-Phenyl-4-(1,3,3-trimethyl-2-indolinylidene)-2-buten-1-one
- (E)-1-Phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one
- 1298108-89-0
- (2E,4E)-1-phenyl-4-(1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one
- AKOS000814167
- EN300-21041749
- (2E)-1-phenyl-4-[(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene]but-2-en-1-one
- CS-0289910
- 14575-25-8
- (E,4E)-1-phenyl-4-(1,3,3-trimethylindol-2-ylidene)but-2-en-1-one
- 1-Phenyl-4-(1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one
- CROTONOPHENONE, 4-(1,3,3-TRIMETHYL-2-INDOLINYLIDENE)-
- 2-BUTEN-1-ONE, 4-(1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE)-1-PHENYL-
- (E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one
-
- Inchi： 1S/C21H21NO/c1-21(2)17-12-7-8-13-18(17)22(3)20(21)15-9-14-19(23)16-10-5-4-6-11-16/h4-15H,1-3H3/b14-9+,20-15+
- InChI Key： FWAPKZOTGYVZSA-IFIIVODNSA-N
- SMILES： O=C(C1C=CC=CC=1)/C=C/C=C1\C(C)(C)C2C=CC=CC=2N\1C
Computed Properties
- Exact Mass: 303.16200
- Monoisotopic Mass: 303.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.118
- Melting Point: 156-162℃
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.631
- PSA: 20.31000
- LogP: 4.80200
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E575208-25mg |
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one |
14575-25-8 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E575208-50mg |
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one |
14575-25-8 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E575208-250mg |
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one |
14575-25-8 | 250mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB332069-250 mg |
(2E,4E)-1-Phenyl-4-(1,3,3-trimethyl-2-indolinylidene)-2-buten-1-one; 95% |
14575-25-8 | 250MG |
€47.10 | 2022-06-02 | ||
| abcr | AB332069-1 g |
(2E,4E)-1-Phenyl-4-(1,3,3-trimethyl-2-indolinylidene)-2-buten-1-one; 95% |
14575-25-8 | 1g |
€74.60 | 2022-06-02 | ||
| abcr | AB332069-5 g |
(2E,4E)-1-Phenyl-4-(1,3,3-trimethyl-2-indolinylidene)-2-buten-1-one; 95% |
14575-25-8 | 5g |
€180.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360580-250mg |
(E)-1-Phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one |
14575-25-8 | 98% | 250mg |
￥430 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360580-1g |
(E)-1-Phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one |
14575-25-8 | 98% | 1g |
￥1123 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360580-5g |
(E)-1-Phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one |
14575-25-8 | 98% | 5g |
￥4435 | 2023-04-15 |
(E)-1-phenyl-4-((E)-1,3,3-trimethylindolin-2-ylidene)but-2-en-1-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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